Cas no 1541620-38-5 (Methyl 4-(2-hydroxypropan-2-yl)thiane-4-carboxylate)

• Product Name: Methyl 4-(2-hydroxypropan-2-yl)thiane-4-carboxylate
• CAS No: 1541620-38-5
• MF: C₁₀H₁₈O₃S
• MW: 218.313122272491
• CID: 5709809
• PubChem ID: 131555093
• Update Time: 2025-05-20

Methyl 4-(2-hydroxypropan-2-yl)thiane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(2-hydroxypropan-2-yl)thiane-4-carboxylate
• Methyl4-(2-hydroxypropan-2-yl)thiane-4-carboxylate
• 1541620-38-5
• EN300-1631516

• Inchi： 1S/C10H18O3S/c1-9(2,12)10(8(11)13-3)4-6-14-7-5-10/h12H,4-7H2,1-3H3
• InChI Key： SIGFPXONKCWCTP-UHFFFAOYSA-N
• SMILES： S1CCC(C(=O)OC)(CC1)C(C)(C)O

Computed Properties

• Exact Mass: 218.09766561g/mol
• Monoisotopic Mass: 218.09766561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 71.8Ų

Additional information on Methyl 4-(2-hydroxypropan-2-yl)thiane-4-carboxylate

Methyl 4-(2-hydroxypropan-2-yl)thiane-4-carboxylate (CAS No. 1541620-38-5): A Comprehensive Overview

Methyl 4-(2-hydroxypropan-2-yl)thiane-4-carboxylate, identified by its CAS number 1541620-38-5, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to the thiazole derivatives family, a class of molecules known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a thiane ring and a carboxylate group, make it a versatile scaffold for further chemical modifications and biological studies.

The synthesis of Methyl 4-(2-hydroxypropan-2-yl)thiane-4-carboxylate involves a series of well-established organic reactions, including thiolation and esterification processes. The thiane moiety, which is a sulfur-containing heterocycle, contributes to the unique electronic and steric properties of the molecule. These properties are crucial for its interaction with biological targets, making it an attractive candidate for medicinal chemistry applications.

In recent years, there has been growing interest in thiazole derivatives due to their reported pharmacological effects. Studies have shown that these compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The Methyl 4-(2-hydroxypropan-2-yl)thiane-4-carboxylate structure has been investigated for its potential as a lead compound in the development of new therapeutic agents. Its ability to modulate various biological pathways makes it a promising candidate for further research.

The carboxylate group in Methyl 4-(2-hydroxypropan-2-yl)thiane-4-carboxylate plays a critical role in determining its solubility and reactivity. This feature allows the compound to be easily incorporated into larger molecules or used as an intermediate in synthetic chemistry. The hydroxyl substituent on the propan-2-yl side chain adds another layer of complexity to the molecule, influencing its interactions with enzymes and receptors.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of Methyl 4-(2-hydroxypropan-2-yl)thiane-4-carboxylate more accurately. Molecular docking studies have identified potential binding sites on target proteins, providing insights into how this compound may exert its biological effects. These computational approaches are complemented by experimental validation, which includes spectroscopic techniques and enzyme assays.

The pharmaceutical industry has been particularly interested in thiazole derivatives due to their broad spectrum of activities. Methyl 4-(2-hydroxypropan-2-yl)thiane-4-carboxylate has been tested in various preclinical models, demonstrating promising results in terms of efficacy and safety. These findings have encouraged researchers to explore its potential for treating a variety of diseases. The compound's structural flexibility also allows for the design of analogs with enhanced properties.

In conclusion, Methyl 4-(2-hydroxypropan-2-yl)thiane-4-carboxylate (CAS No. 1541620-38-5) is a compound with significant potential in the field of medicinal chemistry. Its unique structural features and reported biological activities make it an attractive candidate for further research and development. As our understanding of its mechanisms of action continues to grow, so too does the likelihood that it will play a role in the discovery of new therapeutic agents.